Cas no 138062-69-8 (N-Propylalanine)

• Product Name: N-Propylalanine
• CAS No: 138062-69-8
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 1022311
• PubChem ID: 15677244
• Update Time: 2025-07-02

N-Propylalanine Chemical and Physical Properties

Names and Identifiers

• Alanine, N-propyl- (9CI)
• NoName_601
• Q27258455
• SCHEMBL2644360
• DTXSID70901479
• 41MHL9GT9K
• CS-0277958
• N-Propyl alanine, DL-
• 2-(PROPYLAMINO)PROPANOIC ACID
• 138062-69-8
• EN300-91799
• Propyl-DL-alanine
• DL-N-propyl alanine
• N-Propyl alanine, (+/-)-
• n-propylalanine
• propylalanine
• UNII-41MHL9GT9K
• N-Propylalanine

• Inchi： 1S/C6H13NO2/c1-3-4-7-5(2)6(8)9/h5,7H,3-4H2,1-2H3,(H,8,9)
• InChI Key： UTIMBUCRNZURQB-UHFFFAOYSA-N
• SMILES： OC(C(C)NCCC)=O

Computed Properties

• Exact Mass: 131.09469
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Additional information on N-Propylalanine

Introduction to N-Propylalanine (CAS No. 138062-69-8)

N-Propylalanine, with the chemical name 2-amino-3-propylpropanoic acid, is a significant compound in the field of pharmaceuticals and biochemical research. Its molecular formula is C₅H₁₁NO₂, and it is classified as an amino acid derivative. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development and synthetic biology. The CAS number 138062-69-8 uniquely identifies this substance, ensuring precise classification and differentiation in scientific literature and industrial applications.

The synthesis of N-Propylalanine involves well-established chemical methodologies, including fermentation processes and enzymatic catalysis, which highlight its versatility in production. Recent advancements in biocatalysis have enabled more efficient and environmentally sustainable methods for its synthesis, aligning with global trends toward green chemistry. These innovations not only improve yield but also reduce the environmental footprint of its production, making N-Propylalanine an attractive candidate for large-scale manufacturing.

In the realm of pharmaceutical research, N-Propylalanine has shown promise as a building block for more complex molecules. Its structural motif, featuring both an amino group and a propyl side chain, allows for diverse modifications that can enhance drug-like properties such as solubility, bioavailability, and metabolic stability. Researchers are exploring its utility in the design of novel therapeutic agents targeting various diseases, including neurodegenerative disorders and metabolic syndromes.

One of the most compelling aspects of N-Propylalanine is its role in peptide mimetics and peptidomimetics. By incorporating this amino acid derivative into peptide sequences, scientists can modulate the pharmacokinetic profiles of drugs without altering their core biological activity. This approach has been particularly valuable in developing protease inhibitors and other enzyme-targeted therapies. The ability to fine-tune peptide properties using N-Propylalanine opens new avenues for creating more effective and targeted treatments.

Recent studies have also highlighted the potential of N-Propylalanine in synthetic biology applications. Its incorporation into genetic code expansion projects allows for the creation of proteins with novel functionalities. By expanding the genetic alphabet with such derivatives, researchers can engineer microorganisms capable of producing biofuels, pharmaceuticals, and other high-value compounds more efficiently. This underscores the compound's importance not just as a chemical intermediate but as a key component in advancing biotechnological innovations.

The analytical characterization of N-Propylalanine is another area where advancements have been made. Modern spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), provide detailed insights into its molecular structure and purity. These tools are essential for ensuring the quality and consistency of N-Propylalanine across different batches, which is critical for its application in sensitive pharmaceutical formulations.

Economic considerations also play a significant role in the adoption of N-Propylalanine in industrial settings. As production methods become more refined and scalable, the cost-effectiveness of this compound improves, making it more accessible for commercial applications. Furthermore, its compatibility with existing synthetic pathways reduces the need for extensive retooling or process development, facilitating quicker integration into manufacturing workflows.

The safety profile of N-Propylalanine is another factor that contributes to its growing use in various fields. Preliminary toxicological studies suggest that it exhibits low toxicity at typical exposure levels, making it suitable for both laboratory research and industrial applications. However, as with any chemical substance, proper handling protocols should be followed to minimize potential risks associated with its use.

Future directions in N-Propylalanine research are likely to focus on expanding its applications in drug discovery and biotechnology. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in unlocking its full potential. As our understanding of molecular interactions deepens, so too will the innovative uses of N-Propylalanine in developing next-generation therapeutics and bio-based materials.